Cas no 2377609-29-3 (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzofuran-2-carboxylic acid)

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzofuran-2-carboxylic acid is a boronic ester derivative featuring a benzofuran core, widely utilized in Suzuki-Miyaura cross-coupling reactions. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (pinacol boronate) group enhances stability and solubility, facilitating handling under ambient conditions. The carboxylic acid moiety provides additional reactivity for further functionalization, making it a versatile intermediate in pharmaceutical and materials chemistry. Its structural features enable efficient borylation of aryl halides, supporting the synthesis of complex biaryl systems. The compound is particularly valuable in medicinal chemistry for constructing heterocyclic scaffolds with potential biological activity. High purity and consistent performance make it a reliable reagent for research and industrial applications.

5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzofuran-2-carboxylic acid structure

2377609-29-3 structure

Product Name:5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzofuran-2-carboxylic acid

CAS No:2377609-29-3

MF:C₁₅H₁₇BO₅

MW:288.103484869003

CID:5223629

Update Time:2026-03-07

5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-benzofuran-2-carboxylic acid
- 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzofuran-2-carboxylic acid
- Inchi： 1S/C15H17BO5/c1-14(2)15(3,4)21-16(20-14)10-5-6-11-9(7-10)8-12(19-11)13(17)18/h5-8H,1-4H3,(H,17,18)
- InChI Key： WZUWYDZOGUCKJI-UHFFFAOYSA-N
- SMILES： O1C2=CC=C(B3OC(C)(C)C(C)(C)O3)C=C2C=C1C(O)=O

5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzofuran-2-carboxylic acid Pricemore >>

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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00825712-1g	5-(TEtramethyl-1,3,2-dioxaborolan-2-yl)-1-benzofuran-2-carboxylic acid	2377609-29-3	95%	1g	￥3627.0	2023-03-30
Chemenu	CM559987-1g	5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-benzofuran-2-carboxylic acid	2377609-29-3	95%+	1g	$558	2024-07-28
Ambeed	A738133-1g	5-(TEtramethyl-1,3,2-dioxaborolan-2-yl)-1-benzofuran-2-carboxylic acid	2377609-29-3	95%	1g	$559.0	2024-04-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX1414-100MG	5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzofuran-2-carboxylic acid	2377609-29-3	95%	100MG	￥ 910.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX1414-250MG	5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzofuran-2-carboxylic acid	2377609-29-3	95%	250MG	￥ 1,452.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX1414-500MG	5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzofuran-2-carboxylic acid	2377609-29-3	95%	500MG	￥ 2,422.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX1414-1G	5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzofuran-2-carboxylic acid	2377609-29-3	95%	1g	￥ 3,630.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX1414-5G	5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzofuran-2-carboxylic acid	2377609-29-3	95%	5g	￥ 10,890.00	2023-04-06
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1248173-100mg	5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-benzofuran-2-carboxylic acid	2377609-29-3	98%	100mg	￥1191	2023-04-06